Cas no 400080-97-9 (1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one)

• Product Name: 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one
• CAS No: 400080-97-9
• MF: C₁₉H₁₆O₃S₂
• MW: 356.458542823792
• CID: 5865044
• PubChem ID: 1474038
• Update Time: 2025-05-26

1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one
• 2-Propanone, 1-(2-naphthalenylthio)-3-(phenylsulfonyl)-
• 3H-447S
• 1-(benzenesulfonyl)-3-naphthalen-2-ylsulfanylpropan-2-one
• AKOS005087854
• 1-(2-naphthylsulfanyl)-3-(phenylsulfonyl)acetone
• 400080-97-9

• Inchi： 1S/C19H16O3S2/c20-17(14-24(21,22)19-8-2-1-3-9-19)13-23-18-11-10-15-6-4-5-7-16(15)12-18/h1-12H,13-14H2
• InChI Key： CXQMHXLTCIAAMD-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C2C(=C1)C=CC=C2)C(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 356.05408672g/mol
• Monoisotopic Mass: 356.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 582.3±50.0 °C(Predicted)

Additional information on 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one

Introduction to 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one (CAS No. 400080-97-9)

The compound 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one (CAS No. 400080-97-9) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its dual sulfonamide and naphthalene functional groups, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The structural motif, featuring a benzenesulfonyl moiety linked to a naphthalen-2-ylsulfanyl group on a propan-2-one backbone, offers a unique scaffold for modulating biological targets.

In the realm of modern pharmaceutical research, the development of heterocyclic compounds with sulfonamide functionalities has been extensively explored for their ability to enhance binding affinity and selectivity. The presence of both benzenesulfonyl and naphthalen-2-ylsulfanyl groups in this compound suggests a potential for dual-target interaction, which is increasingly valued in the design of next-generation therapeutics. Such structural features are particularly relevant in the context of addressing multifactorial diseases, where targeting multiple pathways simultaneously can lead to more efficacious treatment outcomes.

Recent advancements in computational chemistry have enabled the rapid screening of novel molecular entities like 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one, allowing researchers to predict its interactions with biological targets with high precision. Studies have indicated that the sulfonamide group can serve as a key pharmacophore for binding to enzymes and receptors, while the naphthalene ring contributes to hydrophobic interactions, thereby optimizing drug-like properties. This dual functionality makes the compound an attractive candidate for further exploration in hit-to-drug development pipelines.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. The integration of the benzenesulfonyl and naphthalen-2-ylsulfanyl substituents onto the propan-2-one core necessitates careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Techniques such as sulfonylation, nucleophilic substitution, and condensation reactions are commonly employed in its preparation, reflecting the intricate synthetic challenges faced in developing such complex molecules.

From a pharmacological perspective, preliminary studies on derivatives of this class of compounds have shown promise in modulating inflammatory pathways and inhibiting key enzymes involved in metabolic disorders. The sulfonamide moiety is well-documented for its ability to interact with biological targets such as carbonic anhydrase inhibitors and diuretics, while the naphthalene ring can enhance solubility and tissue penetration. This combination suggests that 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one may exhibit unique pharmacological profiles suitable for treating conditions ranging from neurodegenerative diseases to cardiovascular disorders.

The growing interest in structure-based drug design has positioned compounds like 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one at the forefront of pharmaceutical innovation. High-throughput screening (HTS) campaigns and virtual docking studies have been instrumental in identifying promising scaffolds for further optimization. The molecular framework of this compound provides a rich template for generating analogues with enhanced potency, selectivity, and pharmacokinetic properties. Such efforts are critical in addressing the increasing demand for personalized medicine solutions that leverage targeted therapeutic approaches.

In conclusion, 1-(benzenesulfonyl)-3-(naphthalen-2-ylsulfanyl)propan-2-one (CAS No. 400080-97-9) exemplifies the innovative spirit driving modern medicinal chemistry forward. Its unique structural features and potential biological activities make it a compelling subject for further research into novel therapeutic agents. As computational methods continue to refine our understanding of molecular interactions, compounds like this will play an increasingly vital role in shaping the future of drug discovery and development.